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Compound of Interest

Compound Name: 3,5-Dibromophenol

Cat. No.: B1293799

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dibromophenol, a
halogenated organic compound with increasing relevance in pharmaceutical research and
development. This document details its chemical and physical properties, outlines a detailed
experimental protocol for its synthesis, and explores its potential applications, particularly as an
intermediate in the synthesis of biologically active molecules. Furthermore, this guide delves
into the mechanisms of action for bromophenol derivatives, including their role in inducing
apoptosis through the generation of Reactive Oxygen Species (ROS), and provides a visual
representation of this signaling pathway.

Core Properties of 3,5-Dibromophenol

3,5-Dibromophenol is a disubstituted phenol featuring two bromine atoms at the meta
positions relative to the hydroxyl group. Its chemical structure and properties make it a versatile
building block in organic synthesis.

Chemical and Physical Data

The fundamental properties of 3,5-Dibromophenol are summarized in the table below for
quick reference.
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Property Value
CAS Number 626-41-5
Molecular Formula CesH4Br20

Molecular Weight 251.90 g/mol [1][2]
White to light yellow or light orange
Appearance
powder/crystals[3]
Melting Point 79-83 °C
Boiling Point 581.28 K (calculated)[4]
N Log10 of Water solubility in mol/I: -3.35
Solubility

(calculated)[4]

Octanol/Water Partition Coefficient (logP)

2.917 - 3.5 (calculated)

IUPAC Name 3,5-dibromophenol
SMILES Oclcc(Br)cc(Br)cl
InChl Key PZFMWYNHJFZBPO-UHFFFAOYSA-N

Safety and Handling

3,5-Dibromophenol is classified as a hazardous substance and should be handled with

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat. It is toxic if swallowed and causes skin and serious eye irritation. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Synthesis of 3,5-Dibromophenol: An Experimental

Protocol

The synthesis of 3,5-Dibromophenol can be achieved through the bromination of phenol. The

following protocol is a generalized procedure based on established methods for the synthesis

of dibromophenols.

Materials and Reagents
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e Phenol
e Molecular Bromine (Br2)

e Sodium Hypochlorite (NaOCI) solution (16-25%) or Hydrogen Peroxide (H20:2) solution (25-
30%)

o Water (deionized)

o Hexane (for recrystallization)

e Three-necked round-bottom flask
o Stirring apparatus

e Dropping funnel

e Thermometer

e Apparatus for recrystallization

Step-by-Step Procedure

e Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and dropping
funnel, dissolve phenol (1 molar equivalent) in water. The reaction should be carried out in a
well-ventilated fume hood.

o Bromination: While stirring the phenol solution, gradually add molecular bromine (2 molar
equivalents) through the dropping funnel. Maintain the reaction temperature between 20-
40°C.

» Addition of Oxidizing Agent: Concurrently or subsequently, add the oxidizing agent (sodium
hypochlorite or hydrogen peroxide solution) dropwise to the reaction mixture. The molar ratio
of phenol to bromine to oxidizing agent should be approximately 1:2:2.

e Reaction Time: Continue stirring the mixture at 20-40°C for 2.5 to 5 hours.
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e Aging: After the initial reaction period, allow the reaction mass to age for an additional 2.5 to
5 hours with continued stirring.

e |solation and Purification: The crude 3,5-Dibromophenol can be isolated by filtration. The
product is then purified by recrystallization from a suitable solvent, such as hexane.

e Drying: The purified crystals are dried under vacuum to remove any residual solvent.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and purification of 3,5-
Dibromophenol.
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Synthesis and Purification Workflow of 3,5-Dibromophenol
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Caption: A flowchart of the synthesis and purification process for 3,5-Dibromophenol.
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Applications in Drug Development and Research

3,5-Dibromophenol serves as a crucial intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical industry. Its reactive sites allow for further
functionalization to create novel drug candidates. Bromophenols, as a class, are known for
their wide range of biological activities, including antimicrobial, antioxidant, and anticancer
properties.

Role as a Pharmaceutical Intermediate

The dibromo-substitution pattern on the phenol ring provides a unique chemical scaffold for
medicinal chemists. It allows for selective modifications to generate derivatives with specific
therapeutic properties. For instance, it has been noted for its use in the preparation of drugs
targeting conditions like arthritis.

Biological Activity of Bromophenol Derivatives

Research has demonstrated that bromophenol derivatives exhibit significant biological
activities. Notably, they have been investigated for their potential as anticancer agents. These
compounds can induce apoptosis (programmed cell death) in cancer cells through various
mechanisms.

Mechanism of Action: ROS-Mediated Apoptosis

A key mechanism through which some bromophenol derivatives exert their anticancer effects is
by inducing the generation of Reactive Oxygen Species (ROS) within cancer cells. This
increase in intracellular ROS leads to oxidative stress and triggers the intrinsic apoptotic
pathway.

Signaling Pathway Overview

The overproduction of ROS can damage cellular components, including mitochondria. This
damage leads to the release of cytochrome c, which in turn activates a cascade of caspases
(cysteine-aspartic proteases), ultimately leading to the execution of apoptosis. Key proteins
involved in this pathway include the Bcl-2 family of proteins, which regulate mitochondrial
membrane permeability.
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Signaling Pathway Diagram

The diagram below illustrates the ROS-mediated apoptotic pathway that can be induced by
certain bromophenol derivatives.
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ROS-Mediated Apoptotic Pathway Induced by Bromophenol Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

